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Compound of Interest

Compound Name: Viquidil

Cat. No.: B1683566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of Viquidil (also known

as Desclidium) with other relevant therapeutic agents. The focus is on the specificity of its

actions as a cerebral vasodilator and antiplatelet agent, supported by available experimental

data.

Overview of Viquidil's Biological Activity
Viquidil is identified as a cerebral vasodilator with antithrombotic properties.[1] It is an isomer

of Quinidine. While its precise mechanisms of action are not extensively detailed in recent

literature, early studies have provided some insights into its effects. One source has suggested

a potential interaction with leukotriene receptors, though this has not been widely substantiated

in available research.

The primary therapeutic indications for Viquidil have been related to improving cerebral blood

flow in cases of cerebrovascular insufficiency. Its antithrombotic activity suggests an additional

role in preventing blood clot formation.

Comparative Analysis of Cerebral Vasodilator
Activity
To evaluate the specificity of Viquidil's vasodilator effect, it is compared here with nimodipine,

a well-characterized calcium channel blocker known for its cerebral vasodilator properties.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1683566?utm_src=pdf-interest
https://www.benchchem.com/product/b1683566?utm_src=pdf-body
https://www.benchchem.com/product/b1683566?utm_src=pdf-body
https://www.benchchem.com/product/b1683566?utm_src=pdf-body
https://www.ahajournals.org/doi/pdf/10.1161/01.str.4.2.218
https://www.benchchem.com/product/b1683566?utm_src=pdf-body
https://www.benchchem.com/product/b1683566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Comparison of Cerebral Vasodilator Effects

Feature Viquidil (Desclidium) Nimodipine

Mechanism of Action

Proposed smooth muscle

relaxant. The exact molecular

target for vasodilation is not

well-defined.

L-type calcium channel

blocker.

Reported Efficacy

A study in rabbits showed that

a 5 mg/kg intracarotid

administration of Viquidil

increased cerebral blood flow

by approximately 50%.[1]

In unanesthetized rabbits, an

intravenous infusion of 0.1

µg/kg/min of nimodipine

resulted in a two-fold increase

in cerebral blood flow.

Duration of Action

The increase in cerebral blood

flow was observed to last for at

least one hour after

administration.[1]

The duration is dose-

dependent.

Selectivity

The 1974 study suggests a

notable effect on cerebral

circulation.[1]

Known to have a degree of

selectivity for cerebral blood

vessels due to its lipophilicity.

Signaling Pathway for Nimodipine's Vasodilator Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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